Cas no 827608-99-1 (2-Butanone, 4-hydroxy-1,4-diphenyl-, (4R)-)

• Product Name: 2-Butanone, 4-hydroxy-1,4-diphenyl-, (4R)-
• CAS No: 827608-99-1
• MF: C₁₆H₁₆O₂
• MW: 240.297044754028
• CID: 683129
• PubChem ID: 71417278
• Update Time: 2025-04-19

2-Butanone, 4-hydroxy-1,4-diphenyl-, (4R)- Chemical and Physical Properties

Names and Identifiers

• 2-Butanone, 4-hydroxy-1,4-diphenyl-, (4R)-
• (4R)-4-hydroxy-1,4-diphenylbutan-2-one
• 827608-99-1
• DTXSID60836620

• Inchi： 1S/C16H16O2/c17-15(11-13-7-3-1-4-8-13)12-16(18)14-9-5-2-6-10-14/h1-10,16,18H,11-12H2/t16-/m1/s1
• InChI Key： MHWPULQIWQNQML-MRXNPFEDSA-N
• SMILES： O[C@@H](C1C=CC=CC=1)CC(CC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 240.115029749g/mol
• Monoisotopic Mass: 240.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 37.3Ų